Cas no 2229321-77-9 (2-(5-bromo-2-methylphenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(5-bromo-2-methylphenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2229321-77-9
• MF: C₁₀H₁₁BrF₃N
• MW: 282.100252389908
• CID: 6282061
• PubChem ID: 165796547
• Update Time: 2025-06-12

2-(5-bromo-2-methylphenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methylphenyl)-3,3,3-trifluoropropan-1-amine
• 2229321-77-9
• EN300-1949086

• Inchi： 1S/C10H11BrF3N/c1-6-2-3-7(11)4-8(6)9(5-15)10(12,13)14/h2-4,9H,5,15H2,1H3
• InChI Key： KPODFFSHFNCMRD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 281.00270g/mol
• Monoisotopic Mass: 281.00270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(5-bromo-2-methylphenyl)-3,3,3-trifluoropropan-1-amine

Introduction to 2-(5-bromo-2-methylphenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 2229321-77-9)

2-(5-bromo-2-methylphenyl)-3,3,3-trifluoropropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the chemical abstracts service number CAS No. 2229321-77-9, features a brominated aromatic ring coupled with a trifluoropropyl amine moiety, making it a versatile intermediate in the synthesis of more complex molecules. The presence of both bromine and fluorine substituents enhances its reactivity, enabling diverse chemical transformations that are valuable in drug discovery and material science.

The bromo group on the aromatic ring provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures commonly found in active pharmaceutical ingredients (APIs). Concurrently, the trifluoropropan-1-amine side chain introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. This combination makes the compound an attractive building block for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of fluorinated amines in medicinal chemistry. Studies indicate that the electron-withdrawing nature of fluorine atoms can enhance the binding interactions between a drug molecule and its biological target, often leading to improved pharmacokinetic profiles. The 3,3,3-trifluoropropan-1-amine moiety in this compound is particularly noteworthy for its potential to increase metabolic resistance against degradation by enzymatic pathways, thereby extending the half-life of derived drugs.

In parallel, material scientists have explored the applications of fluorinated aromatic compounds in advanced materials, including liquid crystals and organic electronics. The electron-deficient nature of the 5-bromo-2-methylphenyl group facilitates interactions with π-conjugated systems, making it a candidate for designing novel optoelectronic materials with enhanced charge transport properties. The incorporation of fluorine atoms further fine-tunes the electronic characteristics of these materials, opening avenues for innovation in flexible electronics and optoelectronic devices.

The synthesis of 2-(5-bromo-2-methylphenyl)-3,3,3-trifluoropropan-1-amine involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic routes typically begin with the bromination of an appropriate precursor aromatic ring followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to introduce the trifluoropropyl amine group. The use of palladium catalysts in cross-coupling reactions has been particularly effective in achieving high yields and selectivity under mild conditions.

Recent research has also emphasized the importance of green chemistry principles in the synthesis of such compounds. Innovations in catalytic systems and solvent selection have enabled more sustainable production methods without compromising efficiency. For instance, recent studies have demonstrated the use of water as a green solvent alongside recyclable catalysts to achieve high yields of 2-(5-bromo-2-methylphenyl)-3,3,3-trifluoropropan-1-amine, aligning with global efforts to minimize environmental impact.

The pharmacological potential of derivatives derived from this compound has been extensively investigated. Preclinical studies have shown that certain analogs exhibit promising biological activity across multiple therapeutic areas. For example, modifications to the trifluoropropan-1-amine moiety have led to compounds with anti-inflammatory and antiviral properties. The ability to fine-tune molecular structure while maintaining core pharmacophoric features makes this scaffold highly valuable for drug development pipelines.

Moreover, computational modeling has played a crucial role in understanding how structural modifications influence biological activity. Molecular dynamics simulations have revealed insights into how fluorine atoms affect conformational flexibility and binding interactions within biological targets. These insights are instrumental in guiding synthetic efforts toward optimizing lead compounds for clinical development.

The versatility of CAS No. 2229321-77-9 as an intermediate is further underscored by its utility in synthesizing heterocyclic compounds. By incorporating nitrogen-containing rings such as pyridines or pyrimidines into derivatives of this scaffold, researchers can expand the range of biological activities accessible through structure-based drug design. Such heterocycles are prevalent in many FDA-approved drugs due to their ability to modulate receptor binding and enzyme activity effectively.

In conclusion,2-(5-bromo-2-methylphenyl)-3,3,3-trifluoropropan-1-amine represents a significant asset in both pharmaceutical and materials chemistry research. Its unique structural features—comprising a brominated aromatic ring linked to a trifluoropropyl amine—endow it with remarkable synthetic utility and potential biological activity across diverse therapeutic domains. As research continues to uncover new applications for fluorinated compounds,CAS No. 2229321-77-9 is poised to remain at forefront of innovation-driven chemical synthesis.